Cas no 166196-06-1 (Hexanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy-)

• Product Name: Hexanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy-
• CAS No: 166196-06-1
• MF: C₁₁H₂₁NO₅
• MW: 247.288143873215
• CID: 1346487
• PubChem ID: 11572336
• Update Time: 2025-04-20

Hexanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy-
• 2-hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid
• DTXSID50468777
• DB-085906
• DB-050202
• AKOS015965132
• 166196-06-1
• SCHEMBL7726457

• Inchi： 1S/C11H21NO5/c1-5-6-7(8(13)9(14)15)12-10(16)17-11(2,3)4/h7-8,13H,5-6H2,1-4H3,(H,12,16)(H,14,15)
• InChI Key： RPIFNVNQWSPEMY-UHFFFAOYSA-N
• SMILES： O(C(NC(C(C(=O)O)O)CCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.14203
• Monoisotopic Mass: 247.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• PSA: 95.86